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Compound of Interest

Compound Name: Benzoin isopropyl ether

Cat. No.: B160496

Essential Safety and Handling Guide for Benzoin
Isopropyl Ether

For laboratory professionals, including researchers, scientists, and drug development experts,
a comprehensive understanding of chemical safety is paramount. This guide provides
essential, immmediate safety and logistical information for handling Benzoin isopropyl ether,
including detailed operational and disposal plans.

Note on Conflicting Hazard Information: Safety Data Sheets (SDS) for Benzoin isopropyl
ether present conflicting hazard classifications. Some sources identify it as harmful if
swallowed, harmful in contact with skin, and toxic if inhaled, while others classify it as a non-
hazardous substance.[1][2] Given this discrepancy and the fact that the toxicological properties
have not been thoroughly investigated, a cautious approach is strongly recommended.[1]
Users should handle this chemical with the care required for a hazardous substance.

Physical and Chemical Properties

A summary of the key quantitative data for Benzoin isopropyl ether is provided in the table
below for easy reference.
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Property

Value

CAS Number

6652-28-4[3][4][5][6][7][8]

Molecular Formula

C17H1802[3][4][8][9]

Molecular Weight 254.32 g/mol [8][10]
White to cream solid or white needle-like
Appearance
crystals[3][6]
Melting Point 76 - 80 °C (168.8 - 176 °F)[3][6]
Boiling Point 175 -180 °C at 10 mm Hg[6]
» Insoluble in water, soluble in organic solvents[4]
Solubility

[10]

Occupational Exposure Limits

Not established[1][3]

Personal Protective Equipment (PPE)

To ensure personal safety when handling Benzoin isopropyl ether, the following personal
protective equipment is mandatory.

Eye Protection
with side shields or chemical safety goggles)

Body Protection
(afety glasses (Long-sleeved clothing or lab coat)

Click to download full resolution via product page

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles that comply
with European Standard EN166 or OSHA regulations.[1][3]
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» Hand Protection: Use compatible chemical-resistant gloves to prevent skin contact.[1] It is
important to inspect gloves before use and follow the manufacturer's instructions regarding

permeability and breakthrough time.[3]
o Body Protection: Wear a lab coat or long-sleeved clothing to protect the skin.[3]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required.[3] However, in case of insufficient ventilation, dust formation,
or accidental release, a NIOSH/MSHA or European Standard EN 149 approved respirator
should be worn.[1][5]

Operational Plan for Safe Handling

A systematic approach to handling Benzoin isopropyl ether is crucial to minimize exposure
and ensure a safe laboratory environment.
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2. Handling
- Work in a well-ventilated area (fume hood)
- Avoid dust formation
- Avoid contact with skin, eyes, and clothing

Click to download full resolution via product page

Step 1: Preparation

» Review Safety Data Sheet (SDS): Before use, thoroughly read and understand the SDS.

o Ensure Proper Ventilation: Handling should be performed in a well-ventilated area, preferably
within a chemical fume hood.[2] Mechanical exhaust may be required.[1]
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o Assemble PPE: Put on all required personal protective equipment as detailed above.
Step 2: Handling
e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

e Prevent Inhalation and Ingestion: Do not breathe dust and avoid ingestion.[1] Do not eat,
drink, or smoke when using this product.[1]

e Minimize Dust Formation: Handle the solid material carefully to avoid creating dust.[3]
Step 3: Storage

e Proper Storage Conditions: Store in a cool, dry, and well-ventilated area.[1]

o Container Integrity: Keep the container tightly closed.[3]

e Incompatible Substances: Store away from incompatible materials.[1]
Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped,
administer artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1] Remove contaminated clothing and wash it before reuse.[1] Seek medical
attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Remove contact lenses if present and easy to do.[11] Consult an
ophthalmologist.[1]

 Ingestion: Do NOT induce vomiting.[5] If the person is conscious, wash out their mouth with
water.[1] Call a physician or poison control center immediately.[1]
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o Spills: For small spills, sweep up the solid material, avoiding dust formation, and place it in a
suitable, closed container for disposal.[3][5] For large spills, evacuate the area and ensure
adequate ventilation.[1] Prevent the spill from entering drains or soil.[1]

Disposal Plan

Proper disposal of Benzoin isopropyl ether and any contaminated materials is essential to
protect the environment.

» Waste Collection: Collect waste material in suitable, closed containers.[1]
o Labeling: Clearly label all waste containers with the contents.

o Regulatory Compliance: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations.[1]

» Professional Disposal: It is recommended to entrust the disposal to a licensed waste
disposal company.[2] Do not allow the product to enter drains or surface water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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